Cas no 2757923-42-3 (6-Chloro-2-iodopyridin-3-yl 4-methylbenzene-1-sulfonate)

• Product Name: 6-Chloro-2-iodopyridin-3-yl 4-methylbenzene-1-sulfonate
• CAS No: 2757923-42-3
• MF: C₁₂H₉ClINO₃S
• MW: 409.62723326683
• CID: 5854618
• PubChem ID: 165978485
• Update Time: 2025-07-18

6-Chloro-2-iodopyridin-3-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37152830
• 6-chloro-2-iodopyridin-3-yl 4-methylbenzene-1-sulfonate
• 2757923-42-3
• 6-Chloro-2-iodopyridin-3-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C12H9ClINO3S/c1-8-2-4-9(5-3-8)19(16,17)18-10-6-7-11(13)15-12(10)14/h2-7H,1H3
• InChI Key： JBIIVSLZAHDIDQ-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(N=1)Cl)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 408.90364g/mol
• Monoisotopic Mass: 408.90364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.6Ų

Additional information on 6-Chloro-2-iodopyridin-3-yl 4-methylbenzene-1-sulfonate

Introduction to 6-Chloro-2-iodopyridin-3-yl 4-methylbenzene-1-sulfonate (CAS No. 2757923-42-3)

6-Chloro-2-iodopyridin-3-yl 4-methylbenzene-1-sulfonate, identified by its Chemical Abstracts Service (CAS) number 2757923-42-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic aromatic sulfonates, characterized by the presence of both chloro and iodine substituents on a pyridine ring, linked to a sulfonated methylbenzene moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The 6-chloro-2-iodopyridin-3-yl moiety is particularly noteworthy due to its potential role as an intermediate in the synthesis of more complex pharmacophores. The chloro and iodine atoms introduce electrophilic centers that can be selectively modified through various chemical reactions, such as cross-coupling reactions, which are widely employed in the construction of biaryl compounds. These biaryl structures are known for their biological activity and have been extensively studied in the development of therapeutic agents.

The 4-methylbenzene-1-sulfonate part of the molecule contributes to its solubility and stability, making it suitable for various applications in medicinal chemistry. Sulfonate groups are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. Additionally, the presence of a methyl group at the para position relative to the sulfonate enhances the lipophilicity of the compound, which can be advantageous for membrane permeability and bioavailability.

In recent years, there has been growing interest in exploring the therapeutic potential of pyridine derivatives. Pyridine-based compounds have been identified as key scaffolds in numerous drugs used to treat a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The structural versatility of pyridines allows for the introduction of various functional groups, enabling fine-tuning of their biological properties.

One of the most compelling aspects of 6-chloro-2-iodopyridin-3-yl 4-methylbenzene-1-sulfonate is its potential utility in fragment-based drug design. Fragment-based approaches involve identifying small molecular fragments that exhibit biological activity and then combining them to create more potent and selective drug candidates. The unique combination of substituents in this compound makes it an attractive starting point for such endeavors.

Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry. For instance, compounds containing both chloro and iodine substituents have been shown to exhibit enhanced binding interactions with biological targets due to their ability to engage multiple binding pockets simultaneously. This dual-halogenation strategy can lead to the development of drugs with improved efficacy and reduced side effects.

The sulfonate group in 6-chloro-2-iodopyridin-3-yl 4-methylbenzene-1-sulfonate also plays a crucial role in its reactivity and function. Sulfonates are known for their ability to form stable complexes with biological targets, often through electrostatic interactions or hydrogen bonding. This property makes them valuable tools in the design of inhibitors and activators for enzymes and receptors.

Moreover, the methylbenzene component provides a rigid aromatic core that can be further modified to optimize pharmacokinetic properties. The para-substituted methylbenzene ring enhances the compound's stability under various conditions, which is essential for its use in synthetic protocols and biological assays.

In conclusion, 6-Chloro-2-iodopyridin-3-yl 4-methylbenzene-1-sulfonate (CAS No. 2757923-42-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of chloro and iodine substituents on a pyridine ring and a sulfonated methylbenzene moiety, make it a versatile building block for drug discovery. The compound's potential applications in fragment-based drug design, coupled with its favorable physicochemical properties, position it as a valuable asset in the quest for novel therapeutic agents.